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Compound of Interest

Compound Name: N-Acetyl Glyphosate-d3

Cat. No.: B585550

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the safety data for N-Acetyl Glyphosate-
d3, a deuterated stable isotope-labeled metabolite of the herbicide Glyphosate. This document
is intended to serve as a comprehensive resource, consolidating available safety information,
outlining probable experimental methodologies based on international standards, and
visualizing key safety concepts. Given the limited direct toxicological data for the deuterated
form, this guide also incorporates information from its non-deuterated analogue, N-Acetyl
Glyphosate, and the parent compound, Glyphosate, to provide a more complete safety profile.

Chemical and Physical Properties

A foundational aspect of safety assessment begins with the physical and chemical
characteristics of a substance. Below is a summary of the available data for N-Acetyl
Glyphosate-d3.
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Property Value Source

CAS Number 1346604-36-1 --INVALID-LINK--, PubChem
Molecular Formula C5H7D3NO6P PubChem

Molecular Weight 214.13 g/mol PubChem

Appearance Off-White Solid Pharmaffiliates

2-8°C, Hygroscopic,
Storage Refrigerator, Under Inert Pharmaffiliates

Atmosphere

Toxicological Data

Quantitative toxicological data for N-Acetyl Glyphosate-d3 is not readily available in public
literature. However, data for the non-deuterated analogue, N-Acetyl Glyphosate, provides a
strong indication of its toxicological profile. The Joint FAO/WHO Meeting on Pesticide Residues
(JMPR) has evaluated N-Acetyl Glyphosate and found it to have low acute toxicity.

Endpoint Species Route Value Source

Acute Oral LD50  Rat Oral > 5000 mg/kg bw  --INVALID-LINK--

The JMPR concluded that N-acetyl-glyphosate is unlikely to be genotoxic.[1]

Hazard Classification and Statements

Based on available Safety Data Sheets, N-Acetyl Glyphosate-d3 is classified under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows:
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Hazard Class Category Hazard Statement

Serious Eye Damage/Eye H318: Causes serious eye
o Category 1

Irritation damage.[2]

Hazardous to the Aquatic ) o ]
) H411: Toxic to aquatic life with
Environment Long-Term Category 2 )
long lasting effects.[2]
Hazard

Experimental Protocols

While specific experimental reports for N-Acetyl Glyphosate-d3 are not publicly accessible,
the GHS classifications are determined through standardized testing methodologies, primarily
those established by the Organisation for Economic Co-operation and Development (OECD).

Serious Eye Damage/Eye Irritation (OECD Guideline 405)

The determination of "Serious Eye Damage/Eye Irritation, Category 1" is typically based on the
results of in vivo or in vitro tests. The OECD Guideline 405 for Acute Eye Irritation/Corrosion is
the standard in vivo method.[3][4][5]

Principle of the Test: A single dose of the test substance is applied to the conjunctival sac of
one eye of an experimental animal (typically an albino rabbit), with the untreated eye serving as
a control.[5] The degree of eye irritation or corrosion is evaluated by scoring lesions of the
cornea, iris, and conjunctiva at specific intervals (e.g., 1, 24, 48, and 72 hours after
application).[5] The persistence of these lesions is observed for up to 21 days to assess
reversibility.[4] A substance is classified as causing serious eye damage (Category 1) if it
produces irreversible effects on the eye or severe irritation that persists for a specified period.

A tiered testing strategy is often employed to minimize animal testing. This can include an initial
assessment of existing data, pH measurement, and in vitro tests before resorting to in vivo
studies.[3]

Hazardous to the Aquatic Environment, Long-Term
Hazard (OECD Guidelines for the Testing of Chemicals,
Section 2)
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Classification as "Hazardous to the Aquatic Environment, Long-Term Hazard, Category 2" is
based on data regarding the substance's toxicity to aquatic organisms and its environmental
fate (degradability and bioaccumulation). The OECD provides a suite of guidelines for testing
the effects on biotic systems.[6][7]

Principle of the Tests: Standardized tests are conducted on representative aquatic organisms,
such as fish (e.g., OECD TG 203, Fish Acute Toxicity Test), aquatic invertebrates (e.g., OECD
TG 202, Daphnia sp. Acute Immobilisation Test), and algae (e.g., OECD TG 201, Alga, Growth
Inhibition Test). For chronic toxicity, tests like the Fish Early-life Stage Toxicity Test (OECD TG
210) or the Daphnia magna Reproduction Test (OECD TG 211) are used. The results, typically
expressed as LC50 (lethal concentration for 50% of organisms), EC50 (effective concentration
for 50% of organisms), or NOEC (No Observed Effect Concentration), are combined with data
on the substance's persistence and potential to bioaccumulate to determine the long-term
hazard classification.

Signaling Pathways and Experimental Workflows

To visually represent the logical flow of safety assessment and the potential biological impact,
the following diagrams have been generated using the DOT language.
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Caption: Workflow for GHS classification of N-Acetyl Glyphosate-d3.
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Caption: Potential pathway for serious eye damage from ocular exposure.
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Caption: Factors contributing to long-term aquatic hazard classification.

Handling and Safety Precautions

Given the hazard classifications, the following handling and safety precautions are
recommended:
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o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[2]

» Ventilation: Use in a well-ventilated area to avoid inhalation of dust.[2]

o Environmental Precautions: Avoid release to the environment.[2] Spills should be contained
and collected.[2]

o First Aid (Eyes): In case of eye contact, rinse cautiously with water for several minutes.[2]
Remove contact lenses if present and easy to do. Continue rinsing and immediately call a
poison center or doctor.[2]

o Storage: Store in original, tightly sealed containers in a cool, dry place away from
incompatible materials.[3]

Conclusion

N-Acetyl Glyphosate-d3 is a chemical that requires careful handling due to its classification as
causing serious eye damage and being toxic to aquatic life with long-lasting effects. While
direct quantitative toxicological data for the deuterated compound is limited, information from its
non-deuterated analogue suggests low acute oral toxicity. Researchers and professionals in
drug development should adhere to stringent safety protocols, including the use of appropriate
personal protective equipment and measures to prevent environmental release. The
information and visualizations provided in this guide are intended to foster a comprehensive
understanding of the safety profile of N-Acetyl Glyphosate-d3 and to promote safe laboratory
practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [N-Acetyl Glyphosate-d3: A Technical Safety Review for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585550#n-acetyl-glyphosate-d3-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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